Cas no 64417-72-7 (Adenosine5'-(trihydrogen diphosphate), P'®5' ester with 3-(aminocarbonyl)-1-b-D-ribofuranosylpyridinium, inner salt, monolithiumsalt (9CI))

• Product Name: Adenosine5'-(trihydrogen diphosphate), P'®5' ester with 3-(aminocarbonyl)-1-b-D-ribofuranosylpyridinium, inner salt, monolithiumsalt (9CI)
• CAS No: 64417-72-7
• MF: C₂₁H₂₆LiN₇O₁₄P₂
• MW: 669.358166217804
• MDL: MFCD00036974
• CID: 507367
• PubChem ID: 24897811
• Update Time: 2025-04-19

Adenosine5'-(trihydrogen diphosphate), P'®5' ester with 3-(aminocarbonyl)-1-b-D-ribofuranosylpyridinium, inner salt, monolithiumsalt (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(trihydrogen diphosphate), P'&reg
• B-NICOTINAMIDE ADENINE DI-NUCLEOTIDE
• β-DPN LITHIUM SALT
• 5' ester with 3-(aminocarbonyl)-1-b-D-ribofurano...
• 5' ester with 3-(aminocarbonyl)-1-b-D-ribofuranosylpyridinium, inner salt, mono
• 5' ester with 3-(aminocarbonyl)-1-b-D-ribofuranosylpyridinium, inner salt, monolithiumsalt (9CI)
• BETA-DPN LITHIUM SALT
• CO I
• CODEHYDRASE I
• COENZYME 1
• COREDUCTASE
• COZYMASE
• DPN,LI
• NAD LITHIUM SALT
• NAD,LI
• DPN
• NAD
• Nadide
• β-DPN
• β-NAD
• lithium;(2R,3S,4R,5R)-2-[[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-5-(3-carbamoylpyridin-1-ium-1-yl)oxolane-3,4-diolate
• EINECS 264-884-1
• 64417-72-7
• Adenosine 5'-(trihydrogen diphosphate), 5',5' ester with 3-(aminocarbonyl)-1-beta-D-ribofuranosylpyridinium hydroxide, inner salt, monolithium salt
• VKCIQQTYIUNWEW-QYZPTAICSA-N
• Adenosine5'-(trihydrogen diphosphate), P'®5' ester with 3-(aminocarbonyl)-1-b-D-ribofuranosylpyridinium, inner salt, monolithiumsalt (9CI)

• MDL： MFCD00036974
• Inchi： 1S/C21H26N7O14P2.Li/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(32)14(30)11(41-21)6-39-44(36,37)42-43(34,35)38-5-10-13(29)15(31)20(40-10)27-3-1-2-9(4-27)18(23)33;/h1-4,7-8,10-11,13-16,20-21,30,32H,5-6H2,(H2,23,33)(H,34,35)(H,36,37)(H2,22,24,25);/q-1;+1/t10-,11-,13-,14-,15-,16-,20-,21-;/m1./s1
• InChI Key： VKCIQQTYIUNWEW-QYZPTAICSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H]([N+]2C=CC=C(C(N)=O)C=2)O1)[O-])[O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Li+]

Computed Properties

• Exact Mass: 669.11700
• Monoisotopic Mass: 669.11730096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 45
• Rotatable Bond Count: 11
• Complexity: 1130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 324Ų

Experimental Properties

• Solubility: H2O: 50 mg/mL
• PSA: 343.54000
• LogP: -0.85800

Adenosine5'-(trihydrogen diphosphate), P'®5' ester with 3-(aminocarbonyl)-1-b-D-ribofuranosylpyridinium, inner salt, monolithiumsalt (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S36
• RTECS：UU3450000
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R36